Cas no 51572-31-7 (4-4-(Phenylmethoxy)phenylmethyl-phenol)

• Product Name: 4-4-(Phenylmethoxy)phenylmethyl-phenol
• CAS No: 51572-31-7
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 1571805
• Update Time: 2025-06-09

4-4-(Phenylmethoxy)phenylmethyl-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]-
• 4-[[4-(Phenylmethoxy)phenyl]methyl]-phenol
• 4-4-(Phenylmethoxy)phenylmethyl-phenol

• Inchi： 1S/C20H18O2/c21-19-10-6-16(7-11-19)14-17-8-12-20(13-9-17)22-15-18-4-2-1-3-5-18/h1-13,21H,14-15H2
• InChI Key： VADYAGGXEQFHNC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC2=CC=C(OCC3=CC=CC=C3)C=C2)C=C1

Computed Properties

• Exact Mass: 290.13074

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 466.6±30.0 °C(Predicted)
• Solubility: 氘代氯仿
• PSA: 29.46
• pka: 10.20±0.10(Predicted)

Additional information on 4-4-(Phenylmethoxy)phenylmethyl-phenol

Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- (CAS No. 51572-31-7): Properties, Applications, and Market Insights

Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- (CAS No. 51572-31-7) is a specialized organic compound with a unique molecular structure that combines phenolic and benzyl ether functionalities. This compound, often referred to in industrial contexts as a benzyl-protected phenol derivative, has garnered significant attention in recent years due to its versatile applications in advanced material science and specialty chemical synthesis.

The molecular formula of Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- reveals its dual-functionality nature, featuring both a reactive hydroxyl group and a benzyl-protected aromatic system. This structural characteristic makes it particularly valuable as an intermediate in the production of high-performance polymers and specialty coatings. Recent studies in 2023 have highlighted its potential as a building block for photoresist materials used in semiconductor manufacturing, aligning with the current global focus on microchip production and nanotechnology advancements.

In pharmaceutical research, 51572-31-7 has shown promise as a precursor for developing novel drug delivery systems. Its ability to undergo controlled deprotection reactions makes it suitable for creating pH-sensitive prodrugs, a hot topic in targeted cancer therapy research. The compound's structure-activity relationship has been extensively studied, with particular interest in how the benzyl-protected moiety affects bioavailability and metabolic stability.

The synthesis of Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- typically involves a multi-step process starting from readily available phenolic compounds. Modern green chemistry approaches have optimized these synthetic routes to minimize environmental impact, reflecting the growing industry demand for sustainable chemical production methods. Advanced characterization techniques including HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity.

From a commercial perspective, the market for 51572-31-7 has shown steady growth, particularly in Asia-Pacific regions where specialty chemical production is expanding rapidly. Industry analysts project increased demand for this compound in electronic materials and advanced adhesive formulations through 2025. Current pricing trends indicate moderate fluctuations tied to raw material availability, with supply chains adapting to post-pandemic market conditions.

Recent innovations have explored the use of Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- in smart material applications. Researchers have demonstrated its utility in creating stimuli-responsive polymers that change properties in response to environmental triggers. These developments align with the growing interest in adaptive materials for biomedical and industrial applications, making this compound a subject of numerous patent filings in 2022-2023.

Handling and storage recommendations for 51572-31-7 follow standard organic chemical protocols, with emphasis on protection from moisture and extreme temperatures. The compound's physicochemical properties, including its melting point range and solubility characteristics, make it compatible with various industrial processing conditions. Quality control specifications typically require ≥98% purity for most technical applications.

Environmental and safety assessments of Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]- indicate it requires standard laboratory precautions during handling. While not classified as highly hazardous, proper chemical safety protocols should always be followed. Recent lifecycle analysis studies have evaluated its environmental footprint, contributing to the broader discussion on green chemistry metrics in specialty chemical production.

Future research directions for this compound include exploring its potential in energy storage materials and organic electronics. The compound's structural features suggest possible applications in next-generation battery technologies and flexible electronic devices, areas experiencing rapid growth due to renewable energy initiatives worldwide. These emerging applications position 51572-31-7 as a compound of significant future interest in materials science.

For researchers and industrial users seeking high-quality Phenol, 4-[[4-(phenylmethoxy)phenyl]methyl]-, several specialty chemical suppliers offer technical and research-grade material. Procurement considerations should include verification of analytical certificates and compliance with relevant industry standards. The compound's commercial availability has improved significantly in recent years, reflecting its growing importance in advanced material applications.